Cas no 1782532-43-7 (N-methyl-N-(oxolan-2-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(oxolan-2-yl)methylhydroxylamine
• CAS No: 1782532-43-7
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 5833488
• PubChem ID: 105427600
• Update Time: 2025-06-13

N-methyl-N-(oxolan-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(oxolan-2-yl)methylhydroxylamine
• SCHEMBL22519841
• EN300-1818813
• 1782532-43-7
• N-methyl-N-[(oxolan-2-yl)methyl]hydroxylamine

• Inchi： 1S/C6H13NO2/c1-7(8)5-6-3-2-4-9-6/h6,8H,2-5H2,1H3
• InChI Key： YUFAYEMOKVNVDB-UHFFFAOYSA-N
• SMILES： O1CCCC1CN(C)O

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on N-methyl-N-(oxolan-2-yl)methylhydroxylamine

Professional Introduction to N-methyl-N-(oxolan-2-yl)methylhydroxylamine (CAS No. 1782532-43-7)

N-methyl-N-(oxolan-2-yl)methylhydroxylamine, a compound with the chemical identifier CAS No. 1782532-43-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The molecular structure of N-methyl-N-(oxolan-2-yl)methylhydroxylamine incorporates an oxolane ring, which is a key feature that contributes to its distinct chemical properties and reactivity. This oxolane moiety is particularly noteworthy as it can serve as a versatile scaffold for designing molecules with enhanced biological activity and improved pharmacokinetic profiles.

Recent research in the domain of medicinal chemistry has highlighted the importance of heterocyclic compounds, such as those containing oxolane rings, in the development of new drugs. The oxolane ring is known for its ability to stabilize reactive intermediates and facilitate various chemical transformations, making it an attractive component in synthetic strategies. In particular, N-methyl-N-(oxolan-2-yl)methylhydroxylamine has been studied for its potential role in modulating enzymatic pathways and interacting with biological targets. These interactions are critical for the development of drugs that can selectively inhibit or activate specific biological processes, thereby addressing a wide range of therapeutic challenges.

The synthesis of N-methyl-N-(oxolan-2-yl)methylhydroxylamine involves a series of well-defined chemical steps that showcase the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of the oxolane ring, which can be achieved through various methods, including cyclization reactions and ring-forming reactions involving appropriate precursors. Once the oxolane core is established, functionalization strategies are employed to introduce the methylhydroxylamine moiety and the N-methyl group. These steps require precise control over reaction conditions to ensure high yield and purity, highlighting the importance of advanced synthetic techniques in pharmaceutical research.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing oxolane rings due to their potential as drug candidates. Studies have demonstrated that such compounds can exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The structural flexibility of the oxolane ring allows for modifications that can fine-tune these biological activities, making it possible to develop molecules with enhanced efficacy and reduced side effects. For instance, derivatives of N-methyl-N-(oxolan-2-yl)methylhydroxylamine have shown promise in preclinical studies as inhibitors of specific enzymes involved in cancer progression.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-methyl-N-(oxolan-2-yl)methylhydroxylamine and biological targets. These computational methods provide insights into the binding mechanisms and help predict the pharmacological effects of new compounds. By integrating experimental data with computational simulations, researchers can design more effective drug candidates with optimized properties. This interdisciplinary approach has significantly accelerated the drug discovery process and has led to several breakthroughs in recent years.

The future prospects for N-methyl-N-(oxolan-2-yl)methylhydroxylamine and related compounds are highly promising. Ongoing research aims to further explore its potential applications in various therapeutic areas, including neurodegenerative diseases, infectious diseases, and metabolic disorders. Additionally, advances in synthetic methodologies are expected to enable the production of more complex derivatives with tailored properties. These developments will not only expand the therapeutic arsenal but also contribute to a deeper understanding of molecular interactions at the atomic level.

In conclusion, N-methyl-N-(oxolan-2-yl)methylhydroxylamine (CAS No. 1782532-43-7) stands out as a significant compound in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The oxolane ring serves as a versatile scaffold for designing molecules with enhanced biological activity, while advanced synthetic techniques allow for precise control over molecular structure. With ongoing research focused on exploring its pharmacological properties and developing new derivatives, this compound holds great promise for addressing various therapeutic challenges in the future.